Cas no 874289-41-5 (2-Fluoro-5-(Phenylcarbamoyl)Benzeneboronic Acid)

• Product Name: 2-Fluoro-5-(Phenylcarbamoyl)Benzeneboronic Acid
• CAS No: 874289-41-5
• MF: C₁₃H₁₁BFNO₃
• MW: 259.040746927261
• MDL: MFCD08235095
• CID: 709668
• PubChem ID: 44717600
• Update Time: 2025-05-20

2-Fluoro-5-(Phenylcarbamoyl)Benzeneboronic Acid Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-5-(phenylcarbamoyl)phenyl)boronic acid
• 2-Fluoro-5-(phenylcarbamoyl)benzeneboronic acid
• [2-fluoro-5-(phenylcarbamoyl)phenyl]boronic acid
• Boronic acid,B-[2-fluoro-5-[(phenylamino)carbonyl]phenyl]-
• N-Phenyl 3-borono-4-fluorobenzamide
• 3-Borono-4-fluoro-N-phenylbenzamide
• PC5105
• BS-24067
• 2-fluoro-5-(phenylcarbamoyl)phenylboronic acid
• CS-0175082
• MFCD08235095
• AKOS005256482
• DTXSID40660248
• (2-Fluoro-5-(phenylcarbamoyl)phenyl)boronicacid
• 874289-41-5
• H11654
• 2-Fluoro-5-(Phenylcarbamoyl)Benzeneboronic Acid

• MDL： MFCD08235095
• Inchi： 1S/C13H11BFNO3/c15-12-7-6-9(8-11(12)14(18)19)13(17)16-10-4-2-1-3-5-10/h1-8,18-19H,(H,16,17)
• InChI Key： KNJJUAJHTJOKIU-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(NC2C=CC=CC=2)=O)=CC=1B(O)O

Computed Properties

• Exact Mass: 259.08200
• Monoisotopic Mass: 259.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Color/Form: No date available
• Density: 1.3±0.1 g/cm3
• Melting Point: 252-256
• Boiling Point: No date available
• Flash Point: No date available
• Refractive Index: 1.606
• PSA: 69.56000
• LogP: 0.83080
• Vapor Pressure: No date available

2-Fluoro-5-(Phenylcarbamoyl)Benzeneboronic Acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-Fluoro-5-(Phenylcarbamoyl)Benzeneboronic Acid

2-Fluoro-5-(Phenylcarbamoyl)Benzeneboronic Acid: A Comprehensive Overview

2-Fluoro-5-(Phenylcarbamoyl)Benzeneboronic Acid, also known by its CAS number 874289-41-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a boronic acid group with a phenylcarbamoyl substituent and a fluorine atom. The presence of these functional groups makes it a versatile building block for various applications.

The structure of 2-Fluoro-5-(Phenylcarbamoyl)Benzeneboronic Acid consists of a benzene ring with three substituents: a fluorine atom at the 2-position, a phenylcarbamoyl group at the 5-position, and a boronic acid group (-B(OH)₂) at the remaining position. This arrangement imparts the compound with unique electronic and steric properties, making it an ideal candidate for cross-coupling reactions, particularly the Suzuki-Miyaura coupling. Recent studies have demonstrated its utility in synthesizing biologically active molecules and advanced materials.

One of the most notable applications of this compound is in drug discovery. Researchers have utilized its boronic acid functionality to construct complex molecular frameworks that exhibit potent biological activity. For instance, studies published in 2023 have highlighted its role in synthesizing inhibitors for kinases and other enzyme targets. These findings underscore the importance of Benzeneboronic Acid-based compounds in developing novel therapeutic agents.

In addition to its role in medicinal chemistry, 2-Fluoro-5-(Phenylcarbamoyl)Benzeneboronic Acid has found applications in materials science. Its ability to participate in cross-coupling reactions has enabled the synthesis of advanced polymers and nanomaterials with tailored electronic properties. Recent advancements in this area have been documented in high-impact journals, where researchers have reported the use of this compound to fabricate organic semiconductors with enhanced charge transport capabilities.

The synthesis of 2-Fluoro-5-(Phenylcarbamoyl)Benzeneboronic Acid involves a multi-step process that typically begins with the preparation of intermediates such as fluoroarene derivatives. The introduction of the phenylcarbamoyl group is often achieved through nucleophilic aromatic substitution or coupling reactions, followed by boronation using established methods like hydroboration or metal-mediated processes. Optimization of these steps has been a focus of recent research efforts, leading to improved yields and purities.

From an environmental perspective, the handling and disposal of this compound align with standard laboratory practices for organic compounds. It is important to note that while it is not classified as a hazardous chemical under current regulations, proper precautions should be taken during its synthesis and use to ensure safety and compliance with relevant guidelines.

In conclusion, 2-Fluoro-5-(Phenylcarbamoyl)Benzeneboronic Acid (CAS No: 874289-41-5) stands as a testament to the ongoing innovation in organic synthesis. Its unique structure and functional groups make it an invaluable tool for researchers across various disciplines. As demonstrated by recent studies, this compound continues to pave the way for groundbreaking discoveries in medicine, materials science, and beyond.